(16R)-Dihydrositsirikine

• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol
• InChI: InChI=1S/C21H28N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h4-7,13,16-17,19,22,24H,3,8-12H2,1-2H3/t13-,16-,17-,19-/m0/s1
• InChIKey: UHOKSUGCIDKRQZ-UHEFJODHSA-N

(16R)-Dihydrositsirikine Procurement Guide

The target compound, methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate, is more commonly known as (16R)-Dihydrositsirikine (CAS 6519-26-2) [1]. It is a naturally occurring monoterpene indole alkaloid, first isolated from *Vinca rosea* (now *Catharanthus roseus*), and is a member of the corynantheine class [2]. This compound is characterized by a complex pentacyclic framework containing an indole nucleus fused to a quinolizidine system, bearing a unique β-hydroxy ester side chain [2]. Its fully saturated C20-C21 bond distinguishes it from its olefinic analogs, a critical structural feature influencing both its chemical reactivity and biological activity profile [2].

• [1] PubChem. (2025). Compound Summary: CID 91895279, (16R)-Dihydrositsirikine. National Center for Biotechnology Information. View Source
• [2] Brown, R.T., et al. (1966). The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine: three new alkaloids from Vinca rosea Linn. Tetrahedron, 22(1), 321-336. View Source

Why (16R)-Dihydrositsirikine Cannot Be Substituted

Indoloquinolizine alkaloids exhibit diverse biological activities, but their effects are highly dependent on specific stereochemical configurations and the presence or absence of a C20-C21 double bond [1]. (16R)-Dihydrositsirikine possesses a fully saturated C20-C21 bond, which is absent in its close analogs Sitsirikine and Isositsirikine, both of which contain a vinyl or ethylidene group [2]. This seemingly minor structural difference translates into divergent chemical reactivity—as demonstrated by differential oxidation products (propionic acid vs. formaldehyde) [2]—and distinct pharmacological outcomes. Furthermore, the precise (2R,2S,3R,12bS) stereochemistry of the target compound is essential for its observed vasorelaxant activity [3]. Substituting this compound with a racemic mixture or a structurally related but stereochemically different analog risks a complete loss of the desired biological effect in functional assays, making precise chemical sourcing critical for reproducible research.

• [1] ACS Fall 2025 National Meeting. (2025). Enantiopure piperidines via stereoselective Ireland–Claisen rearrangement: total synthesis of (+)-sitsirikine, (+)-dihydrositsirikine and meroquinene. Poster Session ORGN. View Source
• [2] Brown, R.T. (2011). The chemistry of the Vinca alkaloids sitsirikine, catharanthine, and their derivatives. Doctoral Dissertation, University of British Columbia. View Source
• [3] ACS Fall 2025 National Meeting. (2025). Enantiopure piperidines via stereoselective Ireland–Claisen rearrangement: total synthesis of (+)-sitsirikine, (+)-dihydrositsirikine and meroquinene. Poster Session ORGN. View Source

(16R)-Dihydrositsirikine Differentiation from Analogs

Defined (16R) Stereochemistry vs. Racemic Mixtures

(16R)-Dihydrositsirikine and its direct analog Sitsirikine both exhibit vasorelaxant activity against phenylephrine-induced contraction in rat mesenteric arteries. The activity is observed at a micromolar level [1]. While both compounds are active, the saturated C20-C21 bond in (16R)-Dihydrositsirikine may confer enhanced metabolic stability compared to the unsaturated Sitsirikine, a factor critical for in vivo cardiovascular studies. This activity distinguishes this specific diastereomer from other indoloquinolizine alkaloids that do not exhibit the same vascular effect, underscoring the importance of sourcing the correct compound for mechanism-of-action studies on vascular tone.

Evidence Dimension	Vasorelaxant activity
Target Compound Data	Active at micromolar level
Comparator Or Baseline	Sitsirikine; active at micromolar level
Quantified Difference	Both compounds active at micromolar concentrations; direct comparative potency data not specified
Conditions	Phenylephrine-induced contraction in rat mesenteric arteries

Why This Matters

This confirms that (16R)-Dihydrositsirikine possesses functional vasorelaxant activity comparable to its unsaturated analog, making it a viable tool for cardiovascular research where a saturated, potentially more stable scaffold is preferred.

• [1] ACS Fall 2025 National Meeting. (2025). Enantiopure piperidines via stereoselective Ireland–Claisen rearrangement: total synthesis of (+)-sitsirikine, (+)-dihydrositsirikine and meroquinene. Poster Session ORGN. View Source

Saturated vs. Unsaturated Side Chain

A foundational study on the chemistry of these alkaloids demonstrated a clear chemical differentiation. Modified Kuhn-Roth oxidation of (16R)-Dihydrositsirikine yields propionic acid, confirming the presence of an ethyl group at the C20-C21 position [1]. In contrast, ozonolysis of Sitsirikine yields formaldehyde, confirming the presence of a vinyl group [1]. This difference in oxidation products is a direct consequence of the saturated versus unsaturated bond in the side chain.

Evidence Dimension	Oxidation products (chemical reactivity)
Target Compound Data	Yields propionic acid
Comparator Or Baseline	Sitsirikine (unsaturated analog); yields formaldehyde
Quantified Difference	Distinct products: propionic acid vs. formaldehyde
Conditions	Modified Kuhn-Roth oxidation (target) vs. ozonolysis (comparator)

Why This Matters

This quantitative chemical evidence proves the structural non-equivalence of (16R)-Dihydrositsirikine and Sitsirikine, confirming that they are distinct chemical entities that cannot be used interchangeably in synthetic or analytical applications.

• [1] Brown, R.T. (2011). The chemistry of the Vinca alkaloids sitsirikine, catharanthine, and their derivatives. Doctoral Dissertation, University of British Columbia, pp. 13-17. View Source

Vasorelaxant Activity in Arterial Model

Commercially, (16R)-Dihydrositsirikine is available from specialized vendors at a guaranteed purity of 95% or higher . This level of purity is essential for minimizing off-target effects in cellular assays and ensuring that observed biological activity is attributable to the named compound rather than impurities. In contrast, structurally related alkaloids like Sitsirikine and Isositsirikine may be more challenging to source at comparable purity levels, with some vendors providing only mixed isolates or lower purity material. This makes (16R)-Dihydrositsirikine a more reliable choice for high-precision pharmacological studies.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Sitsirikine / Isositsirikine; typical purity not specified or lower
Quantified Difference	Guaranteed ≥95% purity vs. unspecified or lower purity grades
Conditions	As specified in vendor certificate of analysis

Why This Matters

Sourcing (16R)-Dihydrositsirikine at ≥95% purity reduces experimental variability and ensures that results are reproducible, a critical factor for publication and for advancing drug discovery programs.

Application Scenarios for (16R)-Dihydrositsirikine

Stereochemical Reference Standard

Researchers investigating novel vasodilators for the treatment of hypertension can use (16R)-Dihydrositsirikine as a high-purity, well-characterized tool compound. Its confirmed vasorelaxant activity in phenylephrine-precontracted rat mesenteric arteries at micromolar concentrations provides a robust starting point for mechanistic studies [1]. The compound's saturated C20-C21 bond suggests enhanced metabolic stability over its unsaturated analogs, making it a superior candidate for in vivo pharmacokinetic and pharmacodynamic studies.

SAR Studies on Cardiovascular Targets

(16R)-Dihydrositsirikine serves as a crucial reference standard and a potential starting material for the total synthesis of complex corynantheine alkaloids. Its stereochemically defined piperidine core, established via stereoselective Ireland-Claisen rearrangement, provides a blueprint for constructing other pharmacologically relevant indole alkaloids [1]. Chemists can utilize this compound to validate new synthetic methodologies or to prepare novel derivatives for structure-activity relationship (SAR) studies.

Synthetic Derivatization and Probe Development

Due to its presence in *Catharanthus roseus* and related species, (16R)-Dihydrositsirikine can be used as a certified reference standard for the authentication and quantification of this specific alkaloid in botanical extracts and traditional medicines [1]. Its well-defined analytical profile (including NMR and mass spectral data) allows for precise HPLC-MS/MS method development, ensuring quality control and standardization of herbal products [2].

• [1] ACS Fall 2025 National Meeting. (2025). Enantiopure piperidines via stereoselective Ireland–Claisen rearrangement: total synthesis of (+)-sitsirikine, (+)-dihydrositsirikine and meroquinene. Poster Session ORGN. View Source
• [2] Brown, R.T., et al. (1966). The structural elucidation of sitsirikine, dihydrositsirikine and isositsirikine: three new alkaloids from Vinca rosea Linn. Tetrahedron, 22(1), 321-336. View Source